Cas no 73356-04-4 (1,4-Naphthalenedione, 2-cycloheptyl-3-hydroxy-)

• Product Name: 1,4-Naphthalenedione, 2-cycloheptyl-3-hydroxy-
• CAS No: 73356-04-4
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 542602
• PubChem ID: 44332497
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2-cycloheptyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-cycloheptyl-3-hydroxy-
• 3-cycloheptyl-4-hydroxynaphthalene-1,2-dione
• DTXSID20658325
• 2-CYCLOHEPTYL-3-HYDROXYNAPHTHALENE-1,4-DIONE
• CHEMBL320629
• SCHEMBL11116588
• 73356-04-4

• Inchi： 1S/C17H18O3/c18-15-12-9-5-6-10-13(12)16(19)17(20)14(15)11-7-3-1-2-4-8-11/h5-6,9-11,18H,1-4,7-8H2
• InChI Key： GVTKLPLVVNAOFD-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1C1CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 270.125594432g/mol
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų